Cas no 4712-55-4 (Diphenyl phosphite)

• Product Name: Diphenyl phosphite
• CAS No: 4712-55-4
• MF: C₁₂H₁₀O₃P
• MW: 233.179764270782
• MDL: MFCD00044497
• CID: 330133
• PubChem ID: 6327546
• Update Time: 2025-05-24

Diphenyl phosphite Chemical and Physical Properties

Names and Identifiers

• Diphenyl phosphite
• 3-Cyanopyridine
• DIPHENYL PHOSPHITE, CONTAINS VARYING AMOUNTS OF PHENOL AND (C6H5O)3P
• Diphenylphosphite,containsvaryingamountsofphenoland(C6H5O)3P5GR
• Phosphonic acid,diphenyl ester
• (PhO)2P(OH)H
• Diphenoxyphosphine oxide Diphenyl phosphonate
• diphenyl H-phosphonate
• DIPHENYL HYDROGEN PHOSPHITE
• Doverphos 213
• Doverphos DPP
• phenyl phosphonate
• Phosphonic acid diphenyl
• Phosphorous acid diphenyl
• Phosphorous Acid Diphenyl Ester
• Weston DPP
• Diphenoxyphosphine oxide
• NSC 43786
• diphenyl phosphonate
• Diphenyl Phosphonate (contains ca. 5% Phenol)
• Phosphonic Acid Diphenyl Ester (contains ca. 5% Phenol)
• Phosphorous Acid Diphenyl Ester (contains ca. 5% Phenol)
• phosphonic acid diphenyl ester
• Phosphonic acid, diphenyl ester
• Phosphorous acid, diphenyl ester
• Phenyl phosphonate, (PhO)2HPO
• 5144JS6XUM
• Phenyl phosphonate ((PhO)2HPO)
• OGBPILLJZSJJRC-UHFFFAOYSA-N
• Diphenylphosphonate
• diphenylphosphonic acid
• oxo(diphenoxy)phosph
• AKOS009031570
• NSC-43786
• FT-0635408
• CHEMBL3184361
• NS00019524
• CS-0127973
• 5-CHLORO-2-NITRO-BENZOYLCHLORIDE
• DTXCID5021889
• NCGC00248339-01
• F8881-1175
• Tox21_301210
• DTXSID7041889
• EN300-19875
• NCGC00254867-01
• Diphenyl phosphite(Technical)
• BP-21147
• EINECS 225-202-8
• E75809
• Q27260863
• SCHEMBL20943
• NSC43786
• A872208
• UNII-5144JS6XUM
• CAS-4712-55-4
• oxo(diphenoxy)phosphanium
• 4712-55-4
• MFCD00044497
• D0907
• DB-051428
• CDXVUROVRIFQMV-UHFFFAOYSA-N

• MDL： MFCD00044497
• Inchi： 1S/C12H10O3P/c13-16(14-11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h1-10H/q+1
• InChI Key： CDXVUROVRIFQMV-UHFFFAOYSA-N
• SMILES： [P+](=O)(OC1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 234.04500
• Monoisotopic Mass: 233.03675617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 3.1

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.223 g/mL at 25 °C(lit.)
• Melting Point: 12°C(lit.)
• Boiling Point: 148°C/2mmHg(lit.)
• Flash Point: Fahrenheit: 348.8 ° f < br / > Celsius: 176 ° C < br / >
• Refractive Index: n20/D 1.558(lit.)
• PSA: 59.00000
• LogP: 3.53410
• Solubility: Soluble in most organic solvents and easily hydrolyzed into monoesters.
• Vapor Pressure: 5 mmHg ( 140 °C)
• Sensitiveness: Sensitive to humidity

Diphenyl phosphite Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302-H314-H340-H360-H370-H372-H402
• Warning Statement： P201-P202-P260-P264-P270-P273-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P308+P311-P405-P501
• Hazardous Material transportation number：1760
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S39
• FLUKA BRAND F CODES：21
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R22
• Packing Group：III
• Safety Term：8
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Diphenyl phosphite

Recent Advances in the Application of Diphenyl Phosphite (CAS 4712-55-4) in Chemical Biology and Pharmaceutical Research

Diphenyl phosphite (CAS 4712-55-4) is a versatile organophosphorus compound that has garnered significant attention in recent years due to its broad applications in chemical biology and pharmaceutical research. This compound, characterized by its unique reactivity and stability, has been employed as a key intermediate in the synthesis of various biologically active molecules, including phosphonates, phosphoramidates, and other phosphorus-containing compounds. Recent studies have highlighted its potential in drug discovery, material science, and biocatalysis, making it a focal point for researchers in the field.

One of the most notable advancements involving diphenyl phosphite is its role in the development of novel prodrugs and therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of phosphate prodrugs, which exhibit enhanced bioavailability and targeted delivery. The study revealed that diphenyl phosphite-mediated phosphorylation reactions could be optimized to achieve high yields and selectivity, paving the way for more efficient drug formulations. Additionally, its compatibility with green chemistry principles has been explored, with researchers developing solvent-free and catalyst-free protocols to minimize environmental impact.

In the realm of material science, diphenyl phosphite has been investigated for its ability to modify polymer matrices and improve their mechanical and thermal properties. A recent publication in Advanced Materials highlighted its use as a crosslinking agent in biodegradable polymers, which are increasingly being utilized in medical devices and tissue engineering. The study reported that diphenyl phosphite-enhanced polymers exhibited superior tensile strength and biocompatibility, making them suitable for long-term biomedical applications. These findings underscore the compound's potential to bridge the gap between synthetic chemistry and biomedical engineering.

Furthermore, diphenyl phosphite has emerged as a valuable tool in biocatalysis and enzyme engineering. Researchers have leveraged its reactivity to design phosphite-based cofactors that enhance the activity of enzymes involved in metabolic pathways. A 2024 study in Nature Chemical Biology detailed the development of a diphenyl phosphite-derived cofactor that significantly improved the efficiency of ATP-dependent kinases. This innovation holds promise for the production of high-value pharmaceuticals and fine chemicals through biocatalytic processes, offering a sustainable alternative to traditional synthetic methods.

Despite these advancements, challenges remain in the large-scale application of diphenyl phosphite, particularly in terms of cost-effectiveness and scalability. Ongoing research aims to address these limitations by exploring novel synthetic routes and optimizing reaction conditions. For instance, a recent preprint on bioRxiv proposed a one-pot synthesis strategy using diphenyl phosphite, which reduced the number of purification steps and improved overall yield. Such innovations are critical for translating laboratory-scale successes into industrial applications.

In conclusion, diphenyl phosphite (CAS 4712-55-4) continues to be a pivotal compound in chemical biology and pharmaceutical research, with its applications spanning drug development, material science, and biocatalysis. The latest studies underscore its versatility and potential to drive innovation in these fields. As research progresses, it is anticipated that further refinements in synthesis and application will unlock new opportunities for this remarkable molecule, solidifying its role in the advancement of science and technology.